Cas no 2138575-04-7 (3-Amino-1′-[(2-nitrophenyl)sulfonyl][2,3′-bipiperidin]-6-one)

• Product name: 3-Amino-1′-[(2-nitrophenyl)sulfonyl][2,3′-bipiperidin]-6-one
• CAS No: 2138575-04-7
• MF: C₁₆H₂₂N₄O₅S
• MW: 382.434682369232
• CID: 5409212
• PubChem ID: 132353992

3-Amino-1′-[(2-nitrophenyl)sulfonyl][2,3′-bipiperidin]-6-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1′-[(2-nitrophenyl)sulfonyl][2,3′-bipiperidin]-6-one

• Inchi： 1S/C16H22N4O5S/c17-12-7-8-15(21)18-16(12)11-4-3-9-19(10-11)26(24,25)14-6-2-1-5-13(14)20(22)23/h1-2,5-6,11-12,16H,3-4,7-10,17H2,(H,18,21)
• InChI Key： DVUBFGPTKHQSNY-UHFFFAOYSA-N
• SMILES： N1C(=O)CCC(N)C1C1CCCN(S(C2=CC=CC=C2[N+]([O-])=O)(=O)=O)C1

Experimental Properties

• Density: 1.381±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.79±0.60(Predicted)

Additional information on 3-Amino-1′-[(2-nitrophenyl)sulfonyl][2,3′-bipiperidin]-6-one

Exploring the Chemistry and Applications of 3-Amino-1′-[(2-nitrophenyl)sulfonyl][2,3′-bipiperidin]-6-one (CAS No. 2138575-04-7)

The compound 3-Amino-1′-[(2-nitrophenyl)sulfonyl][2,3′-bipiperidin]-6-one, identified by its CAS number 2138575-04-7, represents a fascinating area of study in organic and medicinal chemistry. This molecule, characterized by its bipiperidin scaffold and nitrophenylsulfonyl group, has garnered attention for its potential applications in drug discovery and biochemical research. Researchers are particularly interested in its structural features, which combine a piperidine ring with a sulfonamide linkage, offering unique reactivity and interaction profiles.

In recent years, the demand for novel heterocyclic compounds like 3-Amino-1′-[(2-nitrophenyl)sulfonyl][2,3′-bipiperidin]-6-one has surged, driven by advancements in targeted drug design and high-throughput screening. The compound’s nitrophenylsulfonyl moiety is particularly noteworthy, as it is often associated with enzyme inhibition and receptor modulation. This has led to speculation about its potential role in addressing neurodegenerative diseases or metabolic disorders, topics frequently searched in scientific databases and AI-driven platforms.

The synthesis of CAS 2138575-04-7 involves multi-step organic reactions, often starting with the functionalization of piperidine derivatives. Chemists employ techniques such as nucleophilic substitution and sulfonylation to achieve the desired structure. The presence of the amino group at the 3-position and the ketone functionality at the 6-position further enhances its versatility, making it a candidate for structure-activity relationship (SAR) studies.

From an industrial perspective, 3-Amino-1′-[(2-nitrophenyl)sulfonyl][2,3′-bipiperidin]-6-one is often discussed in the context of pharmaceutical intermediates. Its molecular weight and solubility properties make it suitable for formulation development, a topic of high interest in drug delivery optimization forums. Additionally, its potential as a protease inhibitor or kinase modulator aligns with current trends in precision medicine, a frequently searched term in both academic and commercial sectors.

Environmental and safety considerations are also critical when handling 2138575-04-7. While not classified as hazardous, proper laboratory practices must be followed to ensure safe storage and handling. Researchers often inquire about its stability under various pH conditions and compatibility with common solvents, reflecting broader concerns about green chemistry and sustainable synthesis.

In conclusion, 3-Amino-1′-[(2-nitrophenyl)sulfonyl][2,3′-bipiperidin]-6-one (CAS 2138575-04-7) exemplifies the intersection of structural complexity and therapeutic potential. Its relevance to drug discovery pipelines and biochemical research ensures its continued prominence in scientific literature. As the field evolves, this compound may unlock new avenues for addressing unmet medical needs, reinforcing its status as a molecule of significant interest.